BENGH@ Methodological & Application

Check Availability & Pricing

Applications of Nickel-62 in Nuclear Physics
Research: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NICKEL-62

Cat. No.: B1143302

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel-62 (°2Ni) is a stable isotope of nickel of significant interest in nuclear physics research. It
is distinguished by having the highest nuclear binding energy per nucleon of any known
nuclide, making it the most stable atomic nucleus.[1][2][3] This unique property, along with its
nuclear structure, renders ®2Ni an invaluable tool for a variety of applications in fundamental
and applied nuclear science. These applications range from serving as a benchmark for
nuclear models to its use as a target material for producing medical and industrial
radioisotopes. This document provides detailed application notes and experimental protocols
for the use of 2Ni in nuclear physics research.

Key Nuclear Properties of Nickel-62

A comprehensive understanding of the nuclear properties of 62Ni is essential for its application
in research. Key quantitative data are summarized in the table below.
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Property Value Unit Reference
Atomic Number (2) 28 [1]
Neutron Number (N) 34 [1]
Isotopic Mass 61.9283488 u [1]
Natural Abundance 3.634 % [2]
ﬁ:‘j?gfnergy per 8.795 MeV [1]
Total Binding Energy 545.259 MeV [1]
Nuclear Spin 0+ [1]

Applications in Nuclear Physics Research
Validation of Nuclear Models

Due to its exceptional stability, ®2Ni serves as a crucial benchmark for testing and refining

theoretical models of nuclear structure.[1]

e Semi-Empirical Mass Formula (SEMF): The precisely measured binding energy of %2Ni is a

key data point for calibrating the parameters of the SEMF, particularly the volume and

surface energy terms. Discrepancies between theoretical predictions and the experimental

value for ©2Ni can highlight the need for refinements to the model, such as the inclusion of

shell effects.[1]

e Nuclear Shell Model: The structure of 62Ni, with its filled proton shell (Z=28), provides an

excellent case for shell model calculations. By comparing the calculated energy levels and

transition probabilities with experimental data obtained from studies on 62Ni, physicists can

validate the effective nucleon-nucleon interactions used in these models.[4]

Neutron Capture and Nucleosynthesis Studies

The neutron capture cross-section of 62Ni is of paramount importance in the study of stellar

nucleosynthesis, particularly the slow neutron-capture process (s-process). The s-process is

responsible for the formation of approximately half of the elements heavier than iron.[3]

© 2025 BenchChem. All rights reserved.

2/12

Tech Support


https://grokipedia.com/page/Nickel-62
https://grokipedia.com/page/Nickel-62
https://grokipedia.com/page/Nickel-62
https://en.wikipedia.org/wiki/Nickel-62
https://grokipedia.com/page/Nickel-62
https://grokipedia.com/page/Nickel-62
https://grokipedia.com/page/Nickel-62
https://grokipedia.com/page/Nickel-62
https://grokipedia.com/page/Nickel-62
https://www.researchgate.net/publication/308551294_Nuclear_Structure_Study_of_62_Ni_62_Zn_and_62_Cu_Nuclei_by_using_SDI_and_MSDI_Interactions
https://en.wikipedia.org/wiki/S-process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e The ®2Ni(n,y)®3Ni Reaction: This reaction is a key step in the s-process pathway. The rate of
this reaction, determined by its cross-section, influences the abundance of heavier isotopes.
[5] Accurate measurements of the 62Ni neutron capture cross-section are therefore essential
for validating models of stellar evolution and element formation.

The following table summarizes experimentally determined Maxwellian-Averaged Cross
Sections (MACS) for the ®2Ni(n,y)®3Ni reaction at various stellar temperatures.

Stellar Temperature

(KT) MACS Unit Reference
25 keV 31.5+3.3 mb [6]
30 keV 25.8 £ 2.6 mb [6]
30 keV 37.2+3.2 mb [7]

A more comprehensive set of neutron capture cross-section data from the JENDL-4.0 library is
presented below.
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0.0253- Fission
. Maxwell Resona 14-MeV
Reactio eV ) Spectru ] Referen
ian nce Cross Unit
n Cross ) m ce
. Average Integral Section
Section Average
(n,total) 23.79 25.03 - 2.760 3.672 b [8]
(n,elastic
| 9.583 10.82 - 1.276 3.088 b [8]
(n,inelasti
- - - 635.1 580.5 mb [8]
c)
(n,2n) - - - 808.2 204.1 ub [8]
b, b, b,
(ny) 14.20 14.21 6.892 28.95 3.450 [8]
ub, mb
(n,p) - - - 24.02 34.56 mb, pb [8]
(n,a) - - - 17.30 42.56 mb, pb [8]

Production of the Radioisotope Nickel-63

Enriched ¢2Ni is used as a target material for the production of the radioisotope Nickel-63 (53Ni)
via neutron capture in a nuclear reactor.[9][10] 3Ni is a pure beta emitter with a long half-life
(101.2 years) and is used in various applications, including:

o Electron Capture Detectors (ECDs): Used in gas chromatography for the detection of
electrophilic compounds.

o Betavoltaic Devices: As a power source for low-power, long-life applications.
o Tracer Studies: In environmental and biological research.

The production reaction is: ©2Ni+ n - ©3Ni +y

Experimental Protocols
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Protocol 1: Preparation of an Enriched %2Ni Target by
Electrodeposition

This protocol describes the preparation of a thin, uniform ©2Ni target on a suitable backing
material, a common requirement for nuclear reaction experiments. Electrodeposition is a widely
used technique for this purpose.[11]

Materials and Equipment:

Enriched ®2Ni metal or salt (e.g., ®2NiSOa4)

» High-purity backing foil (e.g., copper, gold, or tantalum)

» Electrodeposition cell

e DC power supply

o Electrolyte solution (e.g., Watts bath: nickel sulfate, nickel chloride, boric acid)[11]
» Deionized water

e Acetone and/or ethanol for cleaning

» Analytical balance

¢ Alpha particle thickness gauge or other suitable thickness measurement device
Procedure:

e Substrate Preparation:

o Cut the backing foil to the desired target dimensions.

o Degrease the backing foil by sonicating in acetone and then ethanol for 10-15 minutes
each.

o Rinse thoroughly with deionized water and dry with a stream of inert gas (e.g., nitrogen or

argon).
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o Weigh the clean, dry backing foil accurately.

o Electrolyte Preparation:
o Prepare the electrolyte solution. A typical Watts bath composition is:
» Nickel Sulfate (NiSO4-6H20): 240-300 g/L
= Nickel Chloride (NiClz2-6H20): 45-60 g/L
» Boric Acid (H3BOs): 30-40 g/L

o Dissolve the components in deionized water. If starting with enriched %2Ni metal, it must
first be dissolved in an appropriate acid (e.g., nitric acid) and converted to the desired salt.

o Adjust the pH of the solution to the optimal range for deposition (typically 3.0-4.5).
o Electrodeposition:

o Assemble the electrodeposition cell with the prepared backing foil as the cathode and a
high-purity nickel or platinum foil as the anode.

o Fill the cell with the 2Ni electrolyte solution.
o Connect the electrodes to the DC power supply.

o Apply a constant current density (typically in the range of 1-10 mA/cm?). The optimal
current density should be determined empirically to achieve a uniform and adherent
deposit.

o Monitor the deposition process. The deposition time will depend on the desired target
thickness and the current density.

o After the desired deposition time, turn off the power supply and carefully remove the target
from the cell.

o Target Finishing and Characterization:

o Gently rinse the target with deionized water to remove any residual electrolyte.
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o Rinse with ethanol and dry carefully.
o Weigh the final target to determine the mass of the deposited ®2Ni.

o Measure the thickness and uniformity of the deposited layer using an alpha particle
thickness gauge or other appropriate method.

Protocol 2: Measurement of the ¢2Ni(n,y)®*Ni Cross
Section using the Time-of-Flight Technique

This protocol outlines the general methodology for measuring the neutron capture cross-
section of 62Ni as a function of neutron energy using the time-of-flight (TOF) technique.[12][13]

Experimental Setup:

» Pulsed Neutron Source: A facility that produces short bursts of neutrons with a broad energy
spectrum (e.g., a spallation neutron source or a linear accelerator with a suitable target).

» Enriched °2Ni Target: Prepared as described in Protocol 1.

o Flight Path: An evacuated tube of a known length (e.g., 185 meters at the n_TOF facility at
CERN) that allows neutrons to travel from the source to the target.[12]

o Gamma-ray Detector Array: A set of detectors surrounding the target to detect the prompt
gamma-rays emitted from the (n,y) reaction (e.g., CeDs liquid scintillators or BaF: crystals).
[61[14]

o Data Acquisition System: To record the time-of-flight of the neutrons and the energy of the
detected gamma-rays.

Procedure:

o Beam Preparation: A pulsed beam of protons or electrons from an accelerator strikes a
production target, generating a burst of neutrons.

o Neutron Time-of-Flight: The neutrons travel down the flight path. The time it takes for a
neutron to travel from the source to the ©2Ni target is precisely measured. This time-of-flight
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is directly related to the neutron's kinetic energy.

» Neutron Capture Event: When a neutron is captured by a 2Ni nucleus, the resulting excited
63Ni nucleus de-excites by emitting a cascade of prompt gamma-rays.

o Gamma-ray Detection: The gamma-ray detector array detects these characteristic gamma-

rays.
o Data Analysis:

o The neutron energy is determined from its time-of-flight.

o The number of capture events at each neutron energy is counted.

o The neutron flux at the target position is measured independently using a neutron monitor.

o The neutron capture cross-section is then calculated as a function of neutron energy by
normalizing the number of capture events to the neutron flux and the number of ®2Ni atoms
in the target.
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Caption: Workflow for preparing an enriched 2Ni target via electrodeposition.
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Caption: Simplified s-process nucleosynthesis pathway around 62Ni.
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Caption: Workflow for a neutron capture cross-section measurement using the TOF method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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